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Compound of Interest

Compound Name: NFAT Inhibitor-2

Cat. No.: B2804109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NFAT Inhibitor-2 is a potent, cell-permeable small molecule that selectively inhibits the

calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling pathway.[1][2][3] This pathway

is crucial in the activation of T-cells and the expression of various cytokine genes, playing a

significant role in the immune response. Dysregulation of the NFAT pathway has been

implicated in various conditions, including inflammatory diseases, autoimmune disorders, and

some types of cancer. NFAT Inhibitor-2 functions by interfering with the interaction between

calcineurin and NFAT, thereby preventing NFAT dephosphorylation and its subsequent

translocation to the nucleus. This document provides detailed information on the solubility and

stability of NFAT Inhibitor-2 in Dimethyl Sulfoxide (DMSO), along with protocols for its

preparation and storage.

NFAT Signaling Pathway
The diagram below illustrates the simplified calcineurin-NFAT signaling pathway, which is the

target of NFAT Inhibitor-2.
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Caption: Calcineurin-NFAT signaling pathway and the inhibitory action of NFAT Inhibitor-2.

Solubility and Stability in DMSO
Quantitative data regarding the solubility and stability of NFAT Inhibitor-2 in DMSO are

summarized in the table below. It is crucial to use high-purity, anhydrous DMSO for optimal

solubility, as hygroscopic DMSO can significantly impact the dissolution of the compound.[1] To

avoid repeated freeze-thaw cycles that can lead to product inactivation, it is recommended to

aliquot the stock solution into single-use volumes.[1]
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Parameter Value Notes

Solubility in DMSO 125 mg/mL (279.97 mM)

Ultrasonic treatment may be

required to achieve full

dissolution.[1][2]

Storage of Stock Solution

-20°C
Stable for up to 1 month.[1][2]

[4]

Recommended for short-term

storage.

-80°C
Stable for up to 6 months.[1][2]

[3][4]

Recommended for long-term

storage.

Storage of Powder

-20°C
Stable for up to 3 years.[1][2]

[4]

4°C Stable for up to 2 years.[1][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution of NFAT Inhibitor-
2 in DMSO
This protocol describes the preparation of a 10 mM stock solution of NFAT Inhibitor-2
(Molecular Weight: 446.47 g/mol ) in DMSO.

Materials:

NFAT Inhibitor-2 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic water bath

Sterile, amber-colored microcentrifuge tubes or vials
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Calibrated micropipettes and sterile tips

Workflow for Stock Solution Preparation:

Weigh NFAT Inhibitor-2

Add appropriate volume of anhydrous DMSO

Vortex to mix

Sonicate if necessary for full dissolution

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation of NFAT Inhibitor-2 stock solution.

Procedure:

Equilibrate Reagents: Allow the vial of NFAT Inhibitor-2 powder and the anhydrous DMSO

to come to room temperature before opening to prevent condensation of moisture.
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Weighing the Compound: Accurately weigh the desired amount of NFAT Inhibitor-2 powder

in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.46 mg of the compound.

Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the NFAT Inhibitor-2 powder. For 4.46 mg, add 1 mL of

DMSO.

Dissolution:

Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particles are present, sonicate

the tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[1][2]

Aliquoting: Once the NFAT Inhibitor-2 is fully dissolved, aliquot the stock solution into

smaller, single-use sterile amber vials or microcentrifuge tubes. This will minimize the

number of freeze-thaw cycles and protect the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][2][3][4]

Safety Precautions:

NFAT Inhibitor-2 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses, when handling the compound and DMSO.

Handle DMSO in a well-ventilated area or under a chemical fume hood, as it can facilitate

the absorption of other chemicals through the skin.

Consult the Safety Data Sheet (SDS) for NFAT Inhibitor-2 for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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